molecular formula C13H10F3IN2 B8282785 (4-Iodophenyl)(3-(trifluoromethyl)-pyridin-2-yl)methanamine

(4-Iodophenyl)(3-(trifluoromethyl)-pyridin-2-yl)methanamine

Cat. No.: B8282785
M. Wt: 378.13 g/mol
InChI Key: UPHRGBZLFSSABD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Iodophenyl)(3-(trifluoromethyl)-pyridin-2-yl)methanamine is a useful research compound. Its molecular formula is C13H10F3IN2 and its molecular weight is 378.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10F3IN2

Molecular Weight

378.13 g/mol

IUPAC Name

(4-iodophenyl)-[3-(trifluoromethyl)pyridin-2-yl]methanamine

InChI

InChI=1S/C13H10F3IN2/c14-13(15,16)10-2-1-7-19-12(10)11(18)8-3-5-9(17)6-4-8/h1-7,11H,18H2

InChI Key

UPHRGBZLFSSABD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)C(C2=CC=C(C=C2)I)N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-((4-iodophenyl)(3-(trifluoromethyl)pyridin-2-yl)methyl)-2-methylpropane-2-sulfinamide in MeOH (5 mL) was added HCl (2.0 mL, 8.0 mmol) (4.0 M in 1,4-dioxane). The reaction was stirred at rt under N2 for 18 h. The reaction was then concentrated, and the residue was purified by reverse-phase preparative HPLC (Shimadzu) on a Phenomenex Gemini™ column (5 micron, C18, 110 Å, Axia, 100×30 mm) eluting at 45 mL/min with a linear gradient of 10% to 100% MeCN (0.1% TFA) in H2O (0.1% TFA) over 20 minutes. The product-containing fractions were combined, concentrated, dissolved in DCM (5 mL) and extracted with saturated aqueous NaHCO3 (2×5 mL). The organic layer was dried and concentrated to give (4-iodophenyl)(3-(trifluoromethyl)-pyridin-2-yl)methanamine as a clear oil.
Name
N-((4-iodophenyl)(3-(trifluoromethyl)pyridin-2-yl)methyl)-2-methylpropane-2-sulfinamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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